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2-[6-[(6-fluoroquinolin-2-yl)methylamino]-3-bicyclo[3.1.0]hexanyl]-N-hydroxypyrimidine-5-carboxamide

Name: 2-[6-[(6-fluoroquinolin-2-yl)methylamino]-3-bicyclo[3.1.0]hexanyl]-N-hydroxypyrimidine-5-carboxamide
Brand: Smolecule
SKU: S548179
Rating: 4.5 (9 reviews)

Catalog No.

S548179

CAS No.

1235859-13-8

M.F

C21H20FN5O2

M. Wt

393.4142

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[6-[(6-fluoroquinolin-2-yl)methylamino]-3-bicycl...

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General Information

CAS Number

1235859-13-8

Product Name

2-[6-[(6-fluoroquinolin-2-yl)methylamino]-3-bicyclo[3.1.0]hexanyl]-N-hydroxypyrimidine-5-carboxamide

IUPAC Name

2-[6-[(6-fluoroquinolin-2-yl)methylamino]-3-bicyclo[3.1.0]hexanyl]-N-hydroxypyrimidine-5-carboxamide

Molecular Formula

C21H20FN5O2

Molecular Weight

393.4142

InChI

InChI=1S/C21H20FN5O2/c22-14-2-4-18-11(5-14)1-3-15(26-18)10-23-19-16-6-12(7-17(16)19)20-24-8-13(9-25-20)21(28)27-29/h1-5,8-9,12,16-17,19,23,29H,6-7,10H2,(H,27,28)

InChI Key

YUARZLJFVKGLFC-UHFFFAOYSA-N

SMILES

C1C(CC2C1C2NCC3=NC4=C(C=C3)C=C(C=C4)F)C5=NC=C(C=N5)C(=O)NO

Solubility

Soluble in DMSO, not in water

Synonyms

CHR3996; CHR-3996; CHR 3996; VRx-3996; VRx3996; VRx 3996; Nanatinostat; Tractinostat;

Description

The exact mass of the compound 2-[6-[(6-fluoroquinolin-2-yl)methylamino]-3-bicyclo[3.1.0]hexanyl]-N-hydroxypyrimidine-5-carboxamide is 393.1601 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

1.4

Exact Mass

393.1601

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-01-05

Reference

1: Moffat D, Patel S, Day F, Belfield A, Donald A, Rowlands M, Wibawa J, Brotherton D, Stimson L, Clark V, Owen J, Bawden L, Box G, Bone E, Mortenson P, Hardcastle A, van Meurs S, Eccles S, Raynaud F, Aherne W. Discovery of 2-(6-{[(6-fluoroquinolin-2-yl)methyl]amino}bicyclo[3.1.0]hex-3-yl)-N-hydroxypyrim idine-5-carboxamide (CHR-3996), a class I selective orally active histone deacetylase inhibitor. J Med Chem. 2010 Dec 23;53(24):8663-78. Epub 2010 Nov 16. PubMed PMID: 21080647.

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